Cas no 957514-13-5 (5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid)

• Product Name: 5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid
• CAS No: 957514-13-5
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD06804306
• CID: 4723283
• PubChem ID: 6484325
• Update Time: 2024-10-25

5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid
• 5-Methyl-4-pyrazol-1-ylmethyl-isoxazole-3-carboxylic acid
• 5-methyl-4-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxylic acid
• 4-((1H-Pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
• 5-methyl-4-(1H-pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxylic acid
• 5-methyl-4-(pyrazolylmethyl)isoxazole-3-carboxylic acid
• BAS 10799502
• KUC107421N
• KM4463
• S
• DB-398707
• KSC-20-091
• AKOS000264821
• STK301309
• MFCD06804306
• LS-01704
• 5-methyl-4-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• ALBB-004557
• 5-Methyl-4-(1H-pyrazol-1-ylmethyl)-3-isoxazolecarboxylic acid
• BBL015810
• 4-((1H-Pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylicacid
• 957514-13-5
• CS-0313771
• 5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid

• MDL： MFCD06804306
• Inchi： 1S/C9H9N3O3/c1-6-7(5-12-4-2-3-10-12)8(9(13)14)11-15-6/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： ZJONGZNJRXNHOC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C=CC=N1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2
• XLogP3: 0.5